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Compound of Interest

Compound Name: 28554052021

Cat. No.: B12374733

Disclaimer: The product code VWR Z8554052021 appears to be associated with multiple
common laboratory reagents, including Isopropyl Alcohol and Acetone, based on publicly
available Safety Data Sheets (SDS). This guide provides a consolidated technical overview
based on this information. As these products are general-purpose laboratory solvents, a
discussion of specific biological signaling pathways is not applicable. The information provided
is intended for researchers, scientists, and drug development professionals for safe handling
and use in a laboratory setting.

Core Product Identification and Properties

The VWR product code 28554052021 is linked to fundamental laboratory solvents such as
Isopropyl Alcohol (Isopropanol) and Acetone. These are highly versatile organic solvents widely
used for cleaning, degreasing, and as a reagent in chemical syntheses.[1][2]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Isopropyl Alcohol
and Acetone, the primary products identified with the specified VWR code.

Table 1: Physical and Chemical Properties of Isopropyl Alcohol
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Property Value

Chemical Formula CsHsO

CAS Number 67-63-0[2]

Molar Mass 60.1 g/mol

Appearance Colorless liquid[3]

Odor Slight alcohol-like[3]

Boiling Point 82.6 °C (180.7 °F)

Melting Point -89 °C (-128 °F)

Flash Point 12 °C (53.6 °F) - Closed Cup
Density 0.786 g/cm3 at 20 °C[4]

| Solubility in Water | Miscible |

Table 2: Physical and Chemical Properties of Acetone

Property Value

Chemical Formula CsHeO

CAS Number 67-64-1[5]

Molar Mass 58.08 g/mol [6]
Appearance Clear, colorless liquid[5]
Odor Pungent, sweetish

Boiling Point 56 °C (133 °F)[6]

Melting Point -95 °C (-139 °F)[6]

Flash Point -20 °C (-4 °F) - Closed Cup
Specific Gravity 0.786 - 0.789 at 25 °CJ[5]
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| Purity | = 99.5%][5][6] |

Experimental Protocols: Safe Handling and Usage

Given the nature of these products as flammable solvents, adherence to strict safety protocols
is paramount. The following represents a generalized experimental protocol for the safe
handling and use of solvents like Isopropyl Alcohol or Acetone in a research environment.

Personal Protective Equipment (PPE) and Preparation

o Attire: Wear a flame-resistant lab coat, long pants, and closed-toe shoes.
o Eye Protection: Use chemical splash goggles that meet ANSI Z87.1 standards.

e Hand Protection: Wear solvent-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for
any signs of degradation or perforation before use.[3]

o Ventilation: All handling of the solvent must be performed inside a certified chemical fume
hood to avoid inhalation of vapors.[3]

o Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire
extinguisher are readily accessible and unobstructed.

Solvent Dispensing and Use

e Grounding: When transferring volumes greater than 1 liter, ensure both the source container
and the receiving vessel are properly grounded and bonded to prevent static discharge,
which can ignite flammable vapors.[2][3]

e Tools: Use only non-sparking tools when opening or handling containers.[2]

o Heating: Never heat flammable solvents using an open flame. Use only intrinsically safe
heating equipment such as heating mantles or steam baths. Keep away from all ignition
sources.[2][3]

e Procedure: For applications such as cleaning or degreasing, apply the solvent to a wipe cloth
or immerse the object within the fume hood. Avoid spraying the solvent where possible.
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Storage and Disposal

o Storage: Store in a tightly closed, properly labeled container in a designated flammable
liquids cabinet. The storage area should be cool, dry, and well-ventilated, away from
incompatible materials like strong oxidizing agents.[3][7]

» Disposal: Dispose of waste solvent and solvent-contaminated materials (e.g., wipes, gloves)
in a designated hazardous waste container. Do not pour waste solvent down the drain. All
disposal must follow institutional, local, and national regulations.[2]

Mandatory Visualizations

The following diagrams illustrate key workflows for the safe and effective use of laboratory
solvents and reagents associated with this product number.
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Caption: General workflow for the safe handling of flammable laboratory solvents.
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In the event that VWR Z8554052021 refers to pH test strips, the following workflow applies.
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Caption: Standard protocol for pH measurement using indicator test strips.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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